Cas no 851957-35-2 (2,3-Desisopropylidene Topiramate)

2,3-Desisopropylidene Topiramate structure

851957-35-2 structure

Product Name:2,3-Desisopropylidene Topiramate

CAS No:851957-35-2

MF:C₉H₁₇NO₈S

MW:299.298182249069

CID:717093

Update Time:2024-01-03

2,3-Desisopropylidene Topiramate Chemical and Physical Properties

Names and Identifiers

- b-D-Fructopyranose,4,5-O-(1-methylethylidene)-, 1-sulfamate (9CI)
- 2,3-Desisopropylidene Topiramate
- [(3aR,6R,7S,7aS)-6,7-dihydroxy-2,2-dimethyl-3a,4,7,7a-tetrahydro-[1,3]dioxolo[4,5-c]pyran-6-yl]methyl sulfamate
- 2,3,4-TRINITROTOLUENE
- 4,5-O-(1-Methylethylidene)-
- A-D-fructopyranose 1-Sulfamate
- 4,5-O-(1-Methylethylidene)-β-D-fructopyranose 1-sulfamate (ACI)
- Inchi： 1S/C9H17NO8S/c1-8(2)17-5-3-15-9(12,4-16-19(10,13)14)7(11)6(5)18-8/h5-7,11-12H,3-4H2,1-2H3,(H2,10,13,14)/t5-,6-,7+,9-/m1/s1
- InChI Key： VQFMBYSMXMIARD-JAGXHNFQSA-N
- SMILES： O[C@@H]1[C@@](O)(COS(=O)(=O)N)OC[C@H]2OC(O[C@@H]12)(C)C

Computed Properties

Exact Mass: 299.06700

Experimental Properties

Melting Point: 66-68°C (dec.)
PSA: 145.92000
LogP: -0.41260

2,3-Desisopropylidene Topiramate Security Information

Storage Condition：-20°C Freezer, Under Inert Atmosphere

2,3-Desisopropylidene Topiramate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D290170-1mg	2,3-Desisopropylidene Topiramate	851957-35-2	1mg	$ 187.00	2023-09-08
TRC	D290170-2mg	2,3-Desisopropylidene Topiramate	851957-35-2	2mg	$351.00	2023-05-18
TRC	D290170-5mg	2,3-Desisopropylidene Topiramate	851957-35-2	5mg	$ 809.00	2023-09-08
TRC	D290170-10mg	2,3-Desisopropylidene Topiramate	851957-35-2	10mg	$ 1454.00	2023-09-08
Biosynth	MD21212-1 mg	2,3-Desisopropylidene topiramate	851957-35-2	1mg	$262.42	2023-01-03
Biosynth	MD21212-2 mg	2,3-Desisopropylidene topiramate	851957-35-2	2mg	$477.02	2023-01-03
Biosynth	MD21212-5 mg	2,3-Desisopropylidene topiramate	851957-35-2	5mg	$1,068.40	2023-01-03
Biosynth	MD21212-10 mg	2,3-Desisopropylidene topiramate	851957-35-2	10mg	$1,732.50	2023-01-03
Biosynth	MD21212-25 mg	2,3-Desisopropylidene topiramate	851957-35-2	25mg	$3,465.00	2023-01-03
A2B Chem LLC	AH52927-1mg	2,3-Desisopropylidene Topiramate	851957-35-2	1mg	$300.00	2024-04-19

2,3-Desisopropylidene Topiramate Production Method

Production Method 1

97240-79-4

851957-35-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 45 °C; 3.5 h, 45 °C; 45 °C → 0 °C
1.2 Reagents: Sodium carbonate ; neutralized, 0 °C

Reference

Synthesis of two impurities of anti-epilepsy drug topiramate

Wang, En-peng; Zang, Hao; Sun, Dao-lei; Li, Xiao-dong, Zhongguo Yaowu Huaxue Zazhi, 2013, 23(1), 39-41